Cas no 70415-99-5 (Benzene, 2-[(1-methylethyl)thio]-1,3,5-trinitro-)

• Product name: Benzene, 2-[(1-methylethyl)thio]-1,3,5-trinitro-
• CAS No: 70415-99-5
• MF: C₉H₉N₃O₆S
• MW: 287.249260663986
• CID: 1743946

Benzene, 2-[(1-methylethyl)thio]-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[(1-methylethyl)thio]-1,3,5-trinitro-

• Inchi： 1S/C9H9N3O6S/c1-5(2)19-9-7(11(15)16)3-6(10(13)14)4-8(9)12(17)18/h3-5H,1-2H3
• InChI Key： XBVWRKMHVQEGTP-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1SC(C)C

Computed Properties

• Exact Mass: 287.02127

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: 30-32 °C
• Boiling Point: 384.1±42.0 °C(Predicted)
• PSA: 129.42